Cas no 13595-73-8 (1-Hexanesulfonic acid)

• Product Name: 1-Hexanesulfonic acid
• CAS No: 13595-73-8
• MF: C₆H₁₄O₃S
• MW: 166.238561153412
• CID: 134887
• PubChem ID: 49937
• Update Time: 2025-04-19

1-Hexanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Hexanesulfonic acid
• hexane-1-sulfonic acid
• 1-hexylsulfonic acid
• AC1L2MN9
• AG-D-73418
• CPD0-2074
• CTK0H3578
• hexane sulfonic acid
• hexane-1-sulphonic acid
• hexanesulfonate
• hexa-sulphonic acid
• n-hexane-1-sulfonic acid
• Hexanesulfonic acid
• 1-Hexanesulfonicacid
• NS00015520
• DTXSID20275556
• 13595-73-8
• AKOS006230662
• FYAQQULBLMNGAH-UHFFFAOYSA-N
• EN300-6496552
• SCHEMBL22200
• CHEMBL1208318

• Inchi： 1S/C6H14O3S/c1-2-3-4-5-6-10(7,8)9/h2-6H2,1H3,(H,7,8,9)
• InChI Key： FYAQQULBLMNGAH-UHFFFAOYSA-N
• SMILES： S(CCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 166.06642
• Monoisotopic Mass: 166.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.137
• Refractive Index: 1.462
• PSA: 54.37